Cas no 108121-76-2 (Anthracenedione)

• Product Name: Anthracenedione
• CAS No: 108121-76-2
• MF: C₁₄H₈O₂
• MW: 208.21212387085
• CID: 220956
• PubChem ID: 101219
• Update Time: 2025-04-19

Anthracenedione Chemical and Physical Properties

Names and Identifiers

• Anthracenedione
• 108121-76-2
• 655-04-9
• NSC 401140
• UNII-C84TC3YC6C
• NSC-401140
• 1,2-Anthraquinone
• SCHEMBL1118356
• 1,2-DIHYDROANTHRACENE-1,2-DIONE
• anthracene-1,2-dione
• 1,2-Anthracenedione
• C84TC3YC6C
• DTXSID00910630
• RGHILYZRVFRRNK-UHFFFAOYSA-N
• NSC401140

• Inchi： 1S/C14H8O2/c15-13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)14(13)16/h1-8H
• InChI Key： RGHILYZRVFRRNK-UHFFFAOYSA-N
• SMILES： O=C1C(C=CC2=CC3C=CC=CC=3C=C21)=O

Computed Properties

• Exact Mass: 208.052
• Monoisotopic Mass: 208.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.328
• Boiling Point: 404.3°Cat760mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.702
• PSA: 34.14000
• LogP: 2.61840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones